Cas no 2187434-97-3 (2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene)

• Product Name: 2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene
• CAS No: 2187434-97-3
• MF: C₈H₃BrClF
• MW: 233.464823961258
• CID: 4711291
• Update Time: 2025-05-20

2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethynyl)-4-chloro-1-fluorobenzene
• 2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene

• Inchi： 1S/C8H3BrClF/c9-4-3-6-5-7(10)1-2-8(6)11/h1-2,5H
• InChI Key： DLVFTNXCJRFSEO-UHFFFAOYSA-N
• SMILES： BrC#CC1C(=CC=C(C=1)Cl)F

Computed Properties

• Exact Mass: 231.90907 g/mol
• Monoisotopic Mass: 231.90907 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0
• Molecular Weight: 233.46

Additional information on 2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene

Introduction to 2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene (CAS No: 2187434-97-3)

2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene is a highly specialized organic compound with the CAS registry number 2187434-97-3. This compound is characterized by its unique structure, which includes a bromoethynyl group attached to a benzene ring that also bears chlorine and fluorine substituents. The presence of these halogens and the ethynyl group makes this compound a valuable substrate in various chemical reactions, particularly in the fields of medicinal chemistry, materials science, and organic synthesis.

The synthesis of 2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene involves a series of precise chemical transformations, including halogenation, alkylation, and dehydrohalogenation steps. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Its structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, which have provided detailed insights into its molecular geometry and electronic properties.

One of the most notable applications of 2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene is in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for constructing complex bioactive molecules, particularly those with antitumor or antibacterial properties. For instance, studies have shown that derivatives of this compound can inhibit the growth of certain cancer cell lines by targeting key enzymes involved in cell proliferation.

In addition to its role in drug discovery, this compound has also found applications in the field of materials science. Its ability to undergo controlled polymerization reactions has led to the development of new types of polymers with unique mechanical and electronic properties. These materials hold promise for use in advanced electronics, optoelectronics, and energy storage devices.

Recent research has also focused on the environmental impact of 2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene and its degradation pathways. Studies have demonstrated that under specific conditions, this compound can undergo biodegradation, reducing its potential environmental hazards. This finding is particularly important for industries involved in its production and handling, as it highlights the need for sustainable practices to minimize ecological risks.

The versatility of 2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene is further evident in its use as a precursor for synthesizing other halogenated aromatic compounds. By employing advanced coupling reactions and cross-coupling methodologies, chemists can efficiently convert this compound into a wide range of derivatives with tailored functionalities. These derivatives are valuable not only in academic research but also in industrial applications across multiple sectors.

In conclusion, 2-(2-Bromoethynyl)-4-chloro-1-fluorobenzene (CAS No: 2187434-97-3) is a multifaceted organic compound with significant potential in various scientific and industrial domains. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as an essential tool for researchers and developers seeking innovative solutions in chemistry and related fields.